Cas no 1234203-45-2 (5-Norbornene-2-acetic acid succinimidyl ester)

• Product Name: 5-Norbornene-2-acetic acid succinimidyl ester
• CAS No: 1234203-45-2
• MF: C₁₃H₁₅NO₄
• MW: 249.262503862381
• CID: 4786662
• PubChem ID: 329767816
• Update Time: 2025-05-25

5-Norbornene-2-acetic acid succinimidyl ester Chemical and Physical Properties

Names and Identifiers

• 5-norbornene-2-acetic acid succinimidyl ester
• (2,5-dioxopyrrolidin-1-yl) 2-(5-bicyclo[2.2.1]hept-2-enyl)acetate
• 2,5-Dioxopyrrolidin-1-yl 2-(bicyclo[2.2.1]hept-5-en-2-yl)acetate
• 5-Norbornene-2-acetic acid NHS
• Bicyclo[2.2.1]hept-5-ene-2-acetic acid N-hydroxysuccinimide ester
• Bicyclo[2.2.1]hept-5-ene-2-acetic acid, 2,5-dioxo-1-pyrrolidinyl ester
• 1234203-45-2
• SCHEMBL12290812
• 5-Norbornene-2-acetic acid succinimidyl ester, 97%
• starbld0036110
• (2,5-dioxopyrrolidin-1-yl) 2-(2-bicyclo[2.2.1]hept-5-enyl)acetate
• 5-Norbornene-2-acetic acid succinimidyl ester

• Inchi： 1S/C13H15NO4/c15-11-3-4-12(16)14(11)18-13(17)7-10-6-8-1-2-9(10)5-8/h1-2,8-10H,3-7H2
• InChI Key： AOGNOQQTUYLDKN-UHFFFAOYSA-N
• SMILES： O(C(CC1CC2C=CC1C2)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.7

Experimental Properties

• Melting Point: 115-120 °C

5-Norbornene-2-acetic acid succinimidyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 5-Norbornene-2-acetic acid succinimidyl ester

5-Norbornene-2-Acetic Acid Succinimidyl Ester: A Comprehensive Overview

The 5-Norbornene-2-acetic acid succinimidyl ester (CAS No. 1234203-45-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and materials science. This compound is a derivative of norbornene, a bicyclic structure known for its unique mechanical and electronic properties. The succinimidyl ester group attached to the norbornene framework enhances its reactivity and functionality, making it a valuable tool in various applications.

Recent studies have highlighted the potential of 5-Norbornene-2-acetic acid succinimidyl ester in drug delivery systems. Researchers have demonstrated that this compound can serve as a biocompatible linker in the development of targeted drug delivery vehicles. Its ability to form stable amide bonds with amino groups on proteins and peptides makes it an ideal candidate for conjugation in bioconjugate chemistry. This property has been exploited in the creation of antibody-drug conjugates (ADCs), where the compound acts as a bridge between the therapeutic payload and the targeting antibody.

In addition to its role in drug delivery, 5-Norbornene-2-acetic acid succinimidyl ester has found applications in polymer chemistry. The norbornene backbone provides excellent thermal stability and mechanical strength, while the succinimidyl ester group enables controlled polymerization reactions. Scientists have utilized this compound to synthesize novel polymeric materials with tailored properties, such as biodegradability and stimuli-responsive behavior. These materials hold promise for use in tissue engineering scaffolds and advanced biomaterials.

The synthesis of 5-Norbornene-2-acetic acid succinimidyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material, 5-norbornene-2-acetic acid, undergoes activation via coupling with a succinic anhydride derivative to form the succinimidyl ester. This reaction is typically carried out under mild conditions to ensure high yield and purity. The resulting compound is characterized by its high stability and reactivity, making it suitable for a wide range of chemical transformations.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-Norbornene-2-acetic acid succinimidyl ester. Density functional theory (DFT) calculations have revealed that the norbornene framework exhibits significant strain relief upon reaction with nucleophiles, enhancing its reactivity compared to non-bicyclic analogs. These findings have been instrumental in guiding the design of new derivatives with improved functionality.

Moreover, 5-Norbornene-2-acetic acid succinimidyl ester has been explored as a building block in click chemistry reactions. Its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has enabled the construction of complex molecular architectures with unprecedented efficiency. This approach has been applied in the synthesis of small molecule libraries for drug discovery and in the development of advanced materials with specific functional groups.

In conclusion, 5-Norbornene-2-acetic acid succinimidyl ester (CAS No. 1234203-45-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique combination of structural features and functional groups makes it an invaluable tool for researchers seeking innovative solutions in drug delivery, polymer chemistry, and materials science. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.